3-Methyl-8-(6-phenyl-2-azaspiro[3.3]heptan-2-yl)-[1,2,4]triazolo[4,3-a]pyrazine

• IUPAC Name: 3-methyl-8-(6-phenyl-2-azaspiro[3.3]heptan-2-yl)-[1,2,4]triazolo[4,3-a]pyrazine
• InChI: InChI=1S/C18H19N5/c1-13-20-21-17-16(19-7-8-23(13)17)22-11-18(12-22)9-15(10-18)14-5-3-2-4-6-14/h2-8,15H,9-12H2,1H3
• InChI Key: OUZGZGKAJJLACJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1C=CN=C2N3CC4(C3)CC(C4)C5=CC=CC=C5
• Molecular Formula: C18H19N5
• Molecular Weight: 305.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups and structural features. It includes a triazolopyrazine ring, a phenyl ring, and a 2-azaspiro[3.3]heptane ring. These types of compounds are often used in medicinal chemistry due to their ability to bind to various biological targets.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple ring structures. The 2-azaspiro[3.3]heptane ring, in particular, is a type of spirocyclic compound, which is a polycyclic compound in which two cycles share one atom.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Sterically constrained compounds like this one can be much more efficient and selective ligands for various biological targets, thus displaying pronounced biological activity.